Cas no 1804461-61-7 (Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1804461-61-7
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866580
• Update Time: 2025-05-20

Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)5-4(13)2-3(7(10)11)12-6(5)9/h2,7H,1H3,(H,12,13)
• InChI Key： OPYXEZQLWDJPQK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Recent Advances in the Study of Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS: 1804461-61-7)

Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS: 1804461-61-7) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluoromethyl group and a hydroxyl substituent, has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for researchers in both academic and industrial settings.

The synthesis of Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated a novel catalytic approach that significantly enhances the efficiency of the synthesis process. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce the difluoromethyl group, achieving a yield of over 85%. This advancement not only facilitates large-scale production but also reduces the environmental impact of the synthesis process, aligning with the growing demand for sustainable chemical practices.

In terms of biological activity, Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has exhibited potent herbicidal properties. A recent study conducted by a team at the University of California, Davis, revealed that this compound acts as a potent inhibitor of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. The study, published in Pest Management Science (2024), demonstrated that the compound effectively controls a broad spectrum of weeds, including those resistant to conventional herbicides. The difluoromethyl group was found to enhance the binding affinity of the compound to the ALS enzyme, thereby increasing its herbicidal efficacy.

Beyond its agrochemical applications, Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has also shown potential in medicinal chemistry. Preliminary studies suggest that the compound may possess antimicrobial and anti-inflammatory properties. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's activity against methicillin-resistant Staphylococcus aureus (MRSA). The results indicated a moderate inhibitory effect, with an MIC value of 32 µg/mL. While further optimization is needed, these findings open new avenues for the development of novel antimicrobial agents based on this scaffold.

The mechanism of action of Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is an area of active research. Computational modeling studies have provided insights into the molecular interactions between the compound and its biological targets. For instance, a study published in the Journal of Molecular Graphics and Modelling (2023) used density functional theory (DFT) calculations to analyze the electronic properties of the compound. The results suggested that the difluoromethyl group plays a critical role in stabilizing the compound's interaction with target enzymes, thereby enhancing its biological activity.

In conclusion, Methyl 2-chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS: 1804461-61-7) represents a versatile compound with significant potential in both agrochemical and pharmaceutical applications. Recent advancements in its synthesis, coupled with a deeper understanding of its biological activity and mechanism of action, underscore its importance in chemical biology research. Future studies should focus on further optimizing its properties and exploring its potential in additional therapeutic areas.